N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide

• IUPAC Name: N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide
• InChI: InChI=1S/C17H20FN5O2/c1-12-19-15(11-16(20-12)25-2)22-6-8-23(9-7-22)17(24)21-14-5-3-4-13(18)10-14/h3-5,10-11H,6-9H2,1-2H3,(H,21,24)
• InChI Key: KLPGJUJSCWWTIU-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC(=N1)OC)N2CCN(CC2)C(=O)NC3=CC(=CC=C3)F
• Molecular Formula: C17H20FN5O2
• Molecular Weight: 345.4 g/mol

Description

N-(3-fluorophenyl)-4-(6-methoxy-2-methylpyrimidin-4-yl)piperazine-1-carboxamide, also known as FP1, is a compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound is a piperazine derivative that has been found to exhibit promising biological activity against various diseases.

Scientific Research Applications

• PET Radioligand for Neuropsychiatric Disorders : A study by García et al. (2014) discussed the synthesis of N-(4-[(18)F]-fluoropyridin-2-yl)-N-{2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl}-carboxamides, which are analogs of WAY100635. These compounds have shown potential as PET radioligands for in vivo quantification of 5-HT1A receptors in neuropsychiatric disorders due to their high affinity and selectivity (García et al., 2014).

• PET Dopamine D3 Receptor Radioligands : Gao et al. (2008) synthesized carbon-11-labeled carboxamide derivatives as potential PET radioligands for imaging of dopamine D3 receptors. These derivatives include various fluoro, chloro, bromo, and methoxy variants, providing insights into the utility of these compounds in neuroimaging (Gao et al., 2008).

• Synthesis of Carboxamide Derivatives : Shahinshavali et al. (2021) explored an alternative route for the synthesis of a similar compound, N-(2-chloro-6-methylphenyl)-2-((6-(4-(2-hydroxyethyl)piperazin-1-yl)-2-methylpyrimidin-4-yl)amino)thiazole-5-carboxamide. This study contributes to the understanding of synthetic pathways for such compounds (Shahinshavali et al., 2021).

• Inhibitor of the Met Kinase Superfamily : Schroeder et al. (2009) identified substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluorophenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides as potent and selective inhibitors of the Met kinase superfamily. This discovery has implications for cancer therapy, as the Met kinase pathway is implicated in various cancers (Schroeder et al., 2009).

• PET Imaging of Serotonin 1A Receptors : Choi et al. (2015) evaluated 4-(trans-18F-fluoranylmethyl)-N-[2-[4-(2-methoxyphenyl)piperazin-1-yl]ethyl]-N-pyridin-2-ylcyclohexane-1-carboxamide (18F-Mefway) for PET imaging of serotonin 1A receptors in humans. This study provides insights into the potential use of such compounds in neuroimaging and neuropharmacology (Choi et al., 2015).